(6-Chloro-pyridin-3-ylmethyl)-pyrrolidin-3-yl-amine hydrochloride
Overview
Description
(6-Chloro-pyridin-3-ylmethyl)-pyrrolidin-3-yl-amine hydrochloride, also known as JNJ-40411813, is a chemical compound that has been studied for its potential therapeutic applications. This compound is a selective antagonist of the dopamine D2 receptor, which is a target for the treatment of several neurological and psychiatric disorders.
Mechanism of Action
The mechanism of action of (6-Chloro-pyridin-3-ylmethyl)-pyrrolidin-3-yl-amine hydrochloride is related to its ability to selectively block dopamine D2 receptors in the brain. Dopamine is a neurotransmitter that plays a critical role in the regulation of mood, motivation, and reward. By blocking dopamine D2 receptors, (6-Chloro-pyridin-3-ylmethyl)-pyrrolidin-3-yl-amine hydrochloride can modulate dopamine signaling and potentially alleviate symptoms of neurological and psychiatric disorders.
Biochemical and Physiological Effects:
(6-Chloro-pyridin-3-ylmethyl)-pyrrolidin-3-yl-amine hydrochloride has been shown to have several biochemical and physiological effects. For example, it has been shown to reduce dopamine release in the brain, which can lead to a reduction in symptoms of schizophrenia. The compound has also been shown to modulate the activity of other neurotransmitter systems, such as serotonin and glutamate, which are also involved in the regulation of mood and behavior.
Advantages and Limitations for Lab Experiments
(6-Chloro-pyridin-3-ylmethyl)-pyrrolidin-3-yl-amine hydrochloride has several advantages and limitations for lab experiments. One advantage is its high selectivity for dopamine D2 receptors, which allows for more specific targeting of this receptor subtype. However, the compound is also highly lipophilic, which can make it difficult to work with in certain experimental settings. Additionally, the synthesis method is complex and requires specialized equipment and expertise, which can limit its accessibility to researchers.
Future Directions
There are several future directions for the study of (6-Chloro-pyridin-3-ylmethyl)-pyrrolidin-3-yl-amine hydrochloride. One direction is to further investigate its potential as a treatment for schizophrenia and other neurological and psychiatric disorders. Additionally, researchers could explore the use of this compound in combination with other drugs or therapies to enhance its therapeutic effects. Finally, there is potential for the development of more selective and potent dopamine D2 receptor antagonists based on the structure of (6-Chloro-pyridin-3-ylmethyl)-pyrrolidin-3-yl-amine hydrochloride.
Scientific Research Applications
(6-Chloro-pyridin-3-ylmethyl)-pyrrolidin-3-yl-amine hydrochloride has been studied for its potential therapeutic applications in several neurological and psychiatric disorders. For example, it has been shown to have potential as a treatment for schizophrenia, a disorder characterized by abnormal dopamine signaling in the brain. The compound has also been studied for its potential use in the treatment of addiction, depression, and anxiety.
properties
IUPAC Name |
N-[(6-chloropyridin-3-yl)methyl]pyrrolidin-3-amine;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14ClN3.ClH/c11-10-2-1-8(6-14-10)5-13-9-3-4-12-7-9;/h1-2,6,9,12-13H,3-5,7H2;1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NTPWNWWMZLCTTN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCC1NCC2=CN=C(C=C2)Cl.Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15Cl2N3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(6-Chloro-pyridin-3-ylmethyl)-pyrrolidin-3-yl-amine hydrochloride | |
CAS RN |
1289385-99-4 |
Source
|
| Record name | 3-Pyridinemethanamine, 6-chloro-N-3-pyrrolidinyl-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1289385-99-4 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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